Cas no 29169-64-0 ((R)-2-Chloro-2-oxo-1-phenylethyl Formate)

(R)-2-Chloro-2-oxo-1-phenylethyl Formate is a chiral ester compound featuring a chloro-substituted carbonyl group and a phenyl moiety. Its stereospecific (R)-configuration makes it valuable as an intermediate in asymmetric synthesis, particularly for constructing enantiomerically pure pharmaceuticals or fine chemicals. The reactive α-chloro carbonyl group enables nucleophilic substitution or further functionalization, while the formate ester enhances solubility and reactivity in organic transformations. This compound is suitable for use in controlled reactions requiring high stereochemical fidelity, such as the preparation of chiral alcohols or carboxylic acid derivatives. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.

(R)-2-Chloro-2-oxo-1-phenylethyl Formate structure

29169-64-0 structure

Product Name:(R)-2-Chloro-2-oxo-1-phenylethyl Formate

CAS No:29169-64-0

MF:C₉H₇ClO₃

MW:198.603081941605

MDL:MFCD00799229

CID:53438

PubChem ID:87561438

Update Time:2025-10-29

(R)-2-Chloro-2-oxo-1-phenylethyl Formate Chemical and Physical Properties

Names and Identifiers

- (R)-2-Chloro-2-oxo-1-phenylethyl formate
- (R)-(?-alpha-(Formyloxy)phenylacetyl chloride
- alpha-formylmandeloyl chloride
- (r)-alpha-(chlorocarbonyl)benzyl formate
- (-)-o-formyl-d-mandeloyl chloride
- (r)-(-)-alpha-(formyloxy)phenylacetyl chloride
- O-Formyl-D-mandeloyl Chloride
- (R)-(-)-O-Formylmandeloyl chloride
- (R)-(?)-O-Formylmandeloyl chloride
- O-FORMYL MANDELOYL CHLORIDE
- R)-(-)-O-Formylmandeloyl chloride
- (?)-O-Formyl-D-mandeloyl chloride
- (R)-(?)-α-(Formyloxy)phenylacetyl chloride
- (R)-O-Formylmandeloyl Chloride
- FORMYLOXYMANDELOYL CHLORIDE
- OFMC
- R-FMOC
- (R)-a-(formyloxy)benzeneacetyl chloride
- PubChem6048
- O-Formyl-D-mandeloylChloride
- CCH0037746
- AX8020012
- F0721
- ST24026414
- [(1R)-2-chloro-2-oxo-1-phenyl-ethyl] formate
- (R)-al
- A819791
- DTXSID601014410
- AKOS016843867
- (1R)-2-CHLORO-2-OXO-1-PHENYLETHYL FORMATE
- (R)-alpha-(Formyloxy)benzeneacetyl chloride
- SCHEMBL400208
- BS-43971
- Benzeneacetyl chloride, alpha-(formyloxy)-, (alphaR)-
- (R)-(-)-O-Formylmandeloyl chloride, 97%
- NS00049991
- MFCD00799229
- [(1R)-2-chloro-2-oxo-1-phenylethyl] formate
- Q-200618
- D90685
- 29169-64-0
- ZNLABNPTWSKGDX-MRVPVSSYSA-N
- (R)-2-Chloro-2-oxo-1-phenylethyl Formate
- MDL： MFCD00799229
- Inchi： 1S/C9H7ClO3/c10-9(12)8(13-6-11)7-4-2-1-3-5-7/h1-6,8H/t8-/m1/s1
- InChI Key： ZNLABNPTWSKGDX-MRVPVSSYSA-N
- SMILES： ClC([C@@H](C1C=CC=CC=1)OC=O)=O

Computed Properties

Exact Mass: 198.00800
Monoisotopic Mass: 198.008
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4
Topological Polar Surface Area: 43.4

Experimental Properties

Color/Form: Not available
Density: 1.275 g/mL at 25 °C(lit.)
Melting Point: No data available
Boiling Point: 221 °C(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.523(lit.)
PSA: 43.37000
LogP: 2.30200
Sensitiveness: Sensitive to humidity
Optical Activity: [α]23/D −228°, neat
Solubility: Not available

(R)-2-Chloro-2-oxo-1-phenylethyl Formate Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H290-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
Hazardous Material transportation number：UN 3265 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Storage Condition：2-8°C
Safety Term：S26;S36/37/39;S45
Risk Phrases：R34

(R)-2-Chloro-2-oxo-1-phenylethyl Formate Customs Data

HS CODE：2915120000
Customs Data：

China Customs Code:
2915120000

Overview:

2915120000 Formate.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2915120000 salts of formic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(R)-2-Chloro-2-oxo-1-phenylethyl Formate Pricemore >>

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(R)-2-Chloro-2-oxo-1-phenylethyl Formate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:29169-64-0)alpha-甲酰基扁桃酸酰氯

Order Number:LE8710614

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:47

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

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(CAS:29169-64-0)(R)-(-)-O-Formylmandeloyl chloride

Order Number:sfd4756

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

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